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Compound of Interest

Compound Name: Ethyl Linoleate

Cat. No.: B142171

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Linoleate for
Pharmaceutical Applications

Introduction

Ethyl Linoleate is the ethyl ester of linoleic acid, an essential omega-6 polyunsaturated fatty
acid.[1][2] Identified by its CAS Number 544-35-4, it is also known by synonyms such as
Linoleic acid ethyl ester and Mandenol.[3][4] This clear to pale yellow liquid is increasingly
significant in the pharmaceutical industry due to its excellent biocompatibility, favorable
solubility characteristics, and its role as a functional excipient.[1][5]

In pharmaceutical formulations, Ethyl Linoleate serves multiple functions. It is primarily utilized
as a solvent and a penetration enhancer to improve the bioavailability of poorly water-soluble
active pharmaceutical ingredients (APIs).[3][5] Its lipid nature makes it a critical component in
the development of advanced drug delivery systems, including oral, topical, and parenteral
formulations, thereby enhancing the therapeutic efficacy of various drugs.[1][5]

Physicochemical Properties

The utility of Ethyl Linoleate in pharmaceutical sciences is fundamentally governed by its
distinct physicochemical properties. These characteristics influence its behavior as a solvent,
its interaction with biological membranes, and its stability within formulations. A summary of its
key quantitative properties is provided below.
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Table 1: Core Physicochemical Properties of Ethyl Linoleate

Property Value References
ethyl (92,127)-octadeca-9,12-
IUPAC Name ] [4]
dienoate
Molecular Formula C20H3602 [1][3]1[4]
Molecular Weight 308.5 g/mol [1103114]
Appearance Clear to pale yellow liquid [1][3]
Odor Mild, floral-like [1]
Density 0.876 g/mL at 25 °C [11[2][6]
- ) ~224 °C at 17 mmHg; ~68-70
Boiling Point [1112][6]
°C at 1 mmHg
Melting Point Approximately -95 °C [1107]
Flash Point 113 °C (closed cup) [2]
Refractive Index n20/D 1.455 [2][6]
Insoluble in water. Soluble in
alcohols, oils, and lipid
solvents. Soluble at ~100
Solubility mg/mL in ethanol, DMSO, and [11121161181191
dimethyl formamide. Slightly
soluble in chloroform and ethyl
acetate.
LogP (Octanol/Water) 7.3 [4]
Topological Polar Surface Area  26.3 A2 [4]
Sensitive to oxidation from
heat, light, and air. Store cool
Stability (-20°C is common), dry, and [1][6][10]

protected from light in airtight
containers.
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Pharmaceutical Applications and Formulation
Strategies

Ethyl Linoleate's lipophilic nature and safety profile make it a versatile excipient for enhancing
drug delivery.

Oral Drug Delivery: Self-Emulsifying Systems

A primary application of Ethyl Linoleate is as the oil phase in self-emulsifying drug delivery
systems (SEDDS).[11] SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that,
upon gentle agitation in the aqueous environment of the gastrointestinal tract, spontaneously
form fine oil-in-water emulsions.[12][13] This process enhances the dissolution and absorption
of poorly soluble drugs.[14] The formulation of a SEDDS is a systematic process designed to
optimize drug loading and emulsification performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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